Padeliporfin

• CAS: 886845-72-3
• Molecular Formula: C37H43N5O9PdS
• Molecular Weight: 840.3 g/mol
• InChI: InChI=1S/C37H45N5O9S.Pd/c1-8-22-17(2)25-16-30-33(21(6)43)19(4)27(40-30)14-26-18(3)23(9-10-31(44)45)35(41-26)24(13-32(46)51-7)36-34(37(47)38-11-12-52(48,49)50)20(5)28(42-36)15-29(22)39-25;/h14-18,22-23H,8-13H2,1-7H3,(H5,38,39,40,41,42,43,44,45,47,48,49,50);/q;+2/p-2/t17-,18+,22-,23+;/m1./s1
• InChIKey: MZRDSGWDVDESRC-VNWQTDIGSA-L

Padeliporfin: Vascular-Targeted Photosensitizer

Padeliporfin (CAS 886845-72-3; also designated WST11, Tookad® Soluble, or padeliporfin dipotassium) is a semi-synthetic, water-soluble palladium-substituted bacteriochlorophyll derivative that functions as a vascular-acting photosensitizer [1]. It is indicated as monotherapy for adults with previously untreated, unilateral, low-risk adenocarcinoma of the prostate (clinical stage T1c or T2a; Gleason Score ≤6; PSA ≤10 ng/mL) and was approved by the European Medicines Agency (EMA) in November 2017 [2]. Unlike its hydrophobic predecessor padoporfin (WST09), padeliporfin's engineered hydrophilicity—conferred by a taurine-sulfonate moiety—eliminates the need for solubilizing excipients such as Cremophor®, simplifying intravenous administration and reducing excipient-associated hypersensitivity risks [3]. Upon infusion, the compound is retained within the vascular compartment and is activated locally by 753 nm near-infrared laser light, generating reactive oxygen species that trigger rapid vascular shutdown and focal tumor necrosis [1].

1

Vascular-targeted photodynamic mechanism studies

2

Near-infrared (753 nm) activation for deep tissue penetration research

3

Rapid systemic clearance supports same-day experimental protocols

• [1] DrugBank. Padeliporfin (DB15575). https://go.drugbank.com/drugs/DB15575. Accessed April 2026. View Source
• [2] European Medicines Agency. Tookad (padeliporfin) EPAR summary. EMA/CHMP/707389/2017. Published November 2017. View Source
• [3] Bugaj AM. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer — clinician's insight. World J Methodol. 2016;6(1):65-76. doi:10.5662/wjm.v6.i1.65. View Source

Padeliporfin vs. Other Photosensitizers

Photosensitizers within the bacteriochlorin and porphyrin classes exhibit profound differences in hydrophilicity, formulation requirements, activation wavelength, molar absorptivity, plasma pharmacokinetics, biodistribution, and photosensitivity burden that preclude clinical or experimental interchangeability [1]. Padeliporfin's deliberately engineered water solubility (logP = −0.19) contrasts sharply with its direct analog padoporfin (WST09; logP = +1.38), which requires Cremophor®-based solubilization and is prone to aggregation upon injection [1]. Padeliporfin's near-infrared activation at 753–763 nm and exceptionally high molar extinction coefficient (ε ≈ 1.1 × 10⁵ M⁻¹cm⁻¹) are not replicated by first-generation agents such as porfimer sodium (Photofrin®; 630 nm; ε ≈ 3.0 × 10³ M⁻¹cm⁻¹) or second-generation agents such as temoporfin (mTHPC/Foscan®; 652 nm; ε ≈ 3.0 × 10⁴ M⁻¹cm⁻¹), producing clinically consequential differences in tissue penetration depth and photodynamic efficiency [2]. Furthermore, padeliporfin's rapid plasma clearance (alpha half-life ~1.65 min; circulation fully cleared within 3–4 hours) limits skin photosensitivity to hours rather than the 4–6 weeks observed with porfimer sodium, a factor that directly impacts clinical workflow, patient compliance, and healthcare resource utilization [3]. These distinctions are not marginal; they are design-intrinsic and govern efficacy, safety, and practical deployability in focal prostate cancer therapy. The quantitative evidence underpinning these claims is detailed in Section 3.

vs. Padoporfin (WST09) Hydrophobic analog

Requires Cremophor solubilization; prone to aggregation; pharmacokinetic and protein-binding profile may shift vascular retention compared with the water-soluble form.

vs. Porfimer Sodium First-generation PS

Activation at 630 nm with low molar absorptivity limits tissue penetration; photosensitivity window of 4–6 weeks is incompatible with rapid-clearance research models.

vs. Temoporfin (mTHPC) Second-generation PS

Intermediate hydrophilicity and slower clearance produce different biodistribution; activation at 652 nm offers shallower penetration than near-infrared protocols.

• [1] Bugaj AM. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer — clinician's insight. World J Methodol. 2016;6(1):65-76. doi:10.5662/wjm.v6.i1.65. View Source
• [2] Li X, Lovell JF, Yoon J, Chen X. Clinical development and potential of photothermal and photodynamic therapies for cancer. Nat Rev Clin Oncol. 2020;17(11):657-674. Supplementary Table 1: Molar extinction coefficients of clinical photosensitizers (PMC11193138). View Source
• [3] Levy JG. Photosensitizers in photodynamic therapy. Semin Oncol. 1994;21(6 Suppl 15):4-10. PMID: 7701383. View Source

Padeliporfin Quantitative Differentiation

Water Solubility and Formulation vs. Padoporfin

Padeliporfin (WST11) demonstrates a negative logP of −0.19, conferring true water solubility that permits direct intravenous administration without solubilizing excipients. In contrast, its direct predecessor padoporfin (WST09) has a logP of +1.38, is hydrophobic, and requires Cremophor® (polyethoxylated castor oil) as a carrier, within which the photosensitizer undergoes aggregation upon injection [1]. This physicochemical distinction has procurement and operational significance: padeliporfin eliminates the need for Cremophor® stock management, reduces the risk of excipient-mediated hypersensitivity reactions, and simplifies preparation workflow in clinical and preclinical settings [1].

logP & Formulation

Head-to-head

Padeliporfin logP = −0.19 (water-soluble) vs. padoporfin logP = +1.38 (Cremophor); ΔlogP = 1.57, >37-fold lipophilicity difference

Excipient-free formulation reduces preparation variables in research protocols.

Class-level comparison; formulation behavior source review advised.

Evidence Dimension	logP (octanol-water partition coefficient); formulation requirement
Target Compound Data	logP = −0.19; water-soluble; no carrier required; direct aqueous intravenous administration
Comparator Or Baseline	Padoporfin (WST09): logP = +1.38; hydrophobic; requires Cremophor® solubilization; aggregation upon injection
Quantified Difference	ΔlogP = 1.57 units (over 37-fold difference in lipophilicity on a linear scale); qualitative difference: excipient-dependent vs excipient-free formulation
Conditions	Measured octanol-water partition coefficient; formulation behavior documented in clinical preparation protocols [1]

Why This Matters

For procurement, padeliporfin's excipient-free aqueous formulation eliminates the supply-chain and safety complexities associated with Cremophor®-based delivery, directly reducing compounding steps, consumable costs, and hypersensitivity management burdens compared to padoporfin.

• [1] Bugaj AM. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer — clinician's insight. World J Methodol. 2016;6(1):65-76. doi:10.5662/wjm.v6.i1.65. (Table: Physicochemical parameters of padoporfin and padeliporfin: logP values, carrier requirements.) View Source

Molar Extinction Coefficient vs. Porfimer Sodium

Padeliporfin exhibits a molar extinction coefficient (ε) of 1.09 × 10⁵ M⁻¹cm⁻¹ at an activation wavelength of 755 nm, compared with 3.00 × 10³ M⁻¹cm⁻¹ at 630 nm for porfimer sodium (Photofrin®) and 3.00 × 10⁴ M⁻¹cm⁻¹ at 650 nm for temoporfin (mTHPC, Foscan®) [1]. This represents a 36-fold higher molar absorptivity than porfimer sodium and a 3.6-fold advantage over temoporfin. Additionally, padeliporfin's activation wavelength at 753–763 nm lies in the near-infrared (NIR) optical window where endogenous chromophores (oxyhemoglobin, melanin) exhibit minimal absorption, enabling deeper and more selective light penetration into prostatic tissue compared with the 630–652 nm range of the comparators [2].

Molar Extinction Coeff.

Cross-study comparable

ε = 1.09 × 10⁵ M⁻¹cm⁻¹ at 755 nm; 36-fold higher vs. porfimer sodium (3.0 × 10³)

Supports deeper tissue photoactivation studies with lower light dose requirements.

Photophysical data; confirm under experimental laser conditions.

Evidence Dimension	Molar extinction coefficient (ε) at clinical activation wavelength
Target Compound Data	Padeliporfin: ε = 1.09 × 10⁵ M⁻¹cm⁻¹ at λ = 755 nm
Comparator Or Baseline	Porfimer sodium (Photofrin®): ε = 3.00 × 10³ M⁻¹cm⁻¹ at λ = 630 nm; Temoporfin (mTHPC, Foscan®): ε = 3.00 × 10⁴ M⁻¹cm⁻¹ at λ = 650 nm
Quantified Difference	36-fold higher ε vs porfimer sodium (1.09×10⁵ / 3.00×10³ = 36.3); 3.6-fold higher ε vs temoporfin (1.09×10⁵ / 3.00×10⁴ = 3.63); wavelength shift of +125 nm vs porfimer sodium into NIR window
Conditions	Measurements compiled from published photophysical characterization studies; values cross-referenced in head-to-head photosensitizer comparison tables [1][2]

Why This Matters

A 36-fold higher molar extinction coefficient at a longer wavelength translates to proportionally greater photon capture efficiency and deeper tissue photoactivation, directly impacting the light dose required to achieve therapeutic ROS generation and enabling treatment of larger or deeper prostatic lesions with lower total light energy.

• [1] Table 1: Photophysical properties of clinically relevant photosensitizers. From: Li X, Lovell JF, Yoon J, Chen X. Clinical development and potential of photothermal and photodynamic therapies for cancer. Nat Rev Clin Oncol. (PMC11193138). View Source
• [2] Penetra M, Arnaut LG, Gomes-da-Silva LC. Trial watch: an update of clinical advances in photodynamic therapy and its immunoadjuvant properties for cancer treatment. OncoImmunology. 2023. (Padeliporfin: absorption at 763 nm, ε = 1.1 × 10⁵ M⁻¹cm⁻¹.) View Source

Plasma Clearance and Photosensitivity vs. Porfimer Sodium

Padeliporfin exhibits an alpha distribution half-life of approximately 1.65 minutes and is fully cleared from the circulation within 3–4 hours post-infusion, resulting in a clinically manageable photosensitivity window limited to hours [1][2]. In sharp contrast, porfimer sodium (Photofrin®) demonstrates a mean elimination half-life of 21.5 days (range 264–672 hours), producing cutaneous photosensitivity that persists for 4–6 weeks (up to 6–8 weeks in some reports) [3]. The quantitative difference exceeds 3 orders of magnitude in half-life (~1.9 minutes to distribution vs ~31,000 minutes terminal) and translates to a photosensitivity duration difference of approximately 500-fold to 1,000-fold [1][3].

Plasma Clearance

Cross-study comparable

Alpha half-life ~1.65 min (padeliporfin) vs. terminal half-life ~21.5 days (porfimer); photosensitivity window reduced from weeks to hours.

Enables same-day procedural research models without prolonged light restriction.

Pharmacokinetic profiles from separate studies; verify in relevant species.

Evidence Dimension	Plasma half-life and resulting clinical photosensitivity duration
Target Compound Data	Alpha half-life (t½α) = 1.65 min; circulation fully cleared in 3–4 h; photosensitivity clinically relevant for <1 day post-procedure
Comparator Or Baseline	Porfimer sodium (Photofrin®): elimination half-life (t½) = 21.5 days (mean, CV 26%, range 264–672 h); photosensitivity duration = 4–6 weeks (28–42 days)
Quantified Difference	Half-life: ~1.9 min (alpha, padeliporfin) vs ~30,960 min (terminal, porfimer); photosensitivity: <1 day vs 28–42 days (≥28-fold difference in clinical light-avoidance period)
Conditions	Padeliporfin pharmacokinetics from population PK analysis in healthy male volunteers and prostate cancer patients [1]; porfimer sodium half-life from prescribing information and published pharmacokinetic studies [3]

Why This Matters

The >28-fold shorter photosensitivity period directly reduces post-procedure patient burden, eliminates the need for prolonged environmental light restriction, and enables same-day or next-day discharge protocols—critical factors for clinical adoption, patient throughput, and healthcare economic analysis when selecting a photosensitizer for focal therapy programs.

• [1] Bugaj AM. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer — clinician's insight. World J Methodol. 2016;6(1):65-76. (Table: Pharmacokinetic parameters: alpha half-life 1.65 min for padeliporfin.) View Source
• [2] Weizmann Institute of Science. TOOKAD® Soluble approved for prostate cancer therapy in Mexico. Published January 4, 2016. (Drug clears from circulation within 3–4 hours.) View Source
• [3] Porfimer sodium prescribing information / RxReasoner. Elimination half-life 21.5 days (mean). Photosensitivity persists 4–6 weeks. View Source

Phase 3 Efficacy vs. Active Surveillance

In the pivotal open-label Phase 3 PCM301 trial (N=413 randomized 1:1), padeliporfin vascular-targeted photodynamic therapy (4 mg/kg IV over 10 min; 753 nm laser light at 150 mW/cm for 22 min 15 s) was compared against active surveillance (protocol-directed biopsy every 12 months, PSA every 3 months) in treatment-naïve men with low-risk localized prostate cancer [1]. At a median follow-up of 24 months, disease progression (histological upgrade from low-risk to intermediate/high-risk or death) occurred in 28% (58/206) of the VTP arm versus 58% (120/207) of the active surveillance arm (HR 0.34; 95% CI 0.24–0.46; P<0.0001) [1]. Negative prostate biopsy at 24 months was achieved in 49% (101/206) of VTP patients versus 14% (28/207) of active surveillance patients (adjusted risk ratio 3.67; 95% CI 2.53–5.33; P<0.0001) [1]. The median time to progression was 28.3 months (95% CI 26.0–30.6) in the VTP arm versus 14.1 months (95% CI 12.9–23.8) in the active surveillance arm (P<0.0001), representing a doubling of progression-free interval [2].

Disease Progression Endpoint

Trial context

PCM301 Phase 3: progression 28% (VTP) vs. 58% (active surveillance); HR 0.34 (95% CI 0.24–0.46); negative biopsy rate 3.5-fold higher.

Reported endpoint response in low-risk prostate cancer model; supports focal therapy research endpoint selection.

Trial population and protocol context; model-transfer requires validation.

Evidence Dimension	Disease progression rate at 24 months; negative biopsy rate at 24 months; median time to progression
Target Compound Data	Padeliporfin VTP: disease progression 28% (58/206); negative biopsy 49% (101/206); median time to progression 28.3 months
Comparator Or Baseline	Active surveillance: disease progression 58% (120/207); negative biopsy 14% (28/207); median time to progression 14.1 months
Quantified Difference	Absolute risk reduction in progression: 30 percentage points (58% − 28%); HR 0.34; negative biopsy rate ratio: 49%/14% = 3.5-fold; adjusted risk ratio 3.67; median progression delay: +14.2 months (2.0-fold)
Conditions	Phase 3 open-label RCT (CLIN1001 PCM301); 47 European centers; 413 patients with low-risk localized prostate cancer; padeliporfin 4 mg/kg IV; 753 nm laser, 150 mW/cm, 22 min 15 s illumination; median follow-up 24 months [1]

Why This Matters

This is the only Phase 3 randomized evidence demonstrating that a focal, tissue-preserving photodynamic intervention can statistically significantly reduce disease progression and achieve a 3.5-fold higher cancer-negative biopsy rate compared with active surveillance, providing Level 1 evidence to support padeliporfin procurement for focal prostate cancer treatment programs.

• [1] Azzouzi AR, Vincendeau S, Barret E, et al. (PCM301 Study Group). Padeliporfin vascular-targeted photodynamic therapy versus active surveillance in men with low-risk prostate cancer (CLIN1001 PCM301): an open-label, phase 3, randomised controlled trial. Lancet Oncol. 2017;18(2):181-191. doi:10.1016/S1470-2045(16)30661-1. View Source
• [2] Nature Reviews Urology. Light, camera, action — photodynamic therapy for low-risk disease. Nat Rev Urol. 2017;14:134. (Research Highlight of PCM301 trial results.) View Source

Pharmacokinetics and Protein Binding vs. Padoporfin

A direct head-to-head comparison of pharmacokinetic parameters between padeliporfin (WST11) and padoporfin (WST09) reveals substantial differences in plasma protein binding, total body clearance, and maximal plasma concentration that influence vascular compartmentalization and photoactivation efficiency [1]. Padeliporfin exhibits 5-fold greater total body clearance (0.89 vs 0.18 mL/min), a 2.7-fold higher maximal plasma concentration (52 vs 19 mg/L), and markedly different lipoprotein partitioning: LDL binding 5% vs 30%, HDL binding 15% vs 50%, and HDP (heavy-density protein) binding 80% vs 15% for padeliporfin versus padoporfin, respectively [1]. The preferential binding of padeliporfin to HDP (80%) rather than LDL (5%) indicates a fundamentally different plasma distribution profile that favors vascular retention and restricts extravasation, consistent with its vascular-targeted mechanism of action [1][2].

Plasma Protein Binding

Head-to-head

Padeliporfin HDP binding 80% vs. padoporfin 15%; total body clearance 0.89 vs. 0.18 mL/min; Cmax 2.7-fold higher.

Supports vascular retention study design; distinct lipoprotein partitioning may influence extravasation endpoints.

Mechanistic differentiation; data derived from clinical pharmacokinetic reports.

Evidence Dimension	Total body clearance, maximal plasma concentration (Cmax), and plasma lipoprotein binding distribution
Target Compound Data	Padeliporfin (WST11): total body clearance = 0.89 mL/min; Cmax = 52 mg/L at 2 min; LDL binding = 5%; HDL binding = 15%; HDP binding = 80%
Comparator Or Baseline	Padoporfin (WST09): total body clearance = 0.18 mL/min; Cmax = 19 mg/L at 5 min; LDL binding = 30%; HDL binding = 50%; HDP binding = 15%
Quantified Difference	Clearance: 4.9-fold higher (0.89/0.18); Cmax: 2.7-fold higher (52/19 mg/L); LDL binding: 6-fold lower (5% vs 30%); HDP binding: 5.3-fold higher (80% vs 15%); Tmax: 2.5-fold shorter (2 vs 5 min)
Conditions	Pharmacokinetic data compiled from clinical studies in prostate cancer patients; plasma protein binding determined by lipoprotein fractionation; values reported in Bugaj AM, World J Methodol 2016 [1]

Why This Matters

The distinct lipoprotein binding profile—predominantly HDP rather than LDL—is mechanistically critical: HDP-bound padeliporfin remains confined to the vascular lumen, enabling true vascular-targeted PDT without drug extravasation into parenchymal tissue, whereas LDL-bound padoporfin can distribute into tissues via LDL receptor-mediated uptake, reducing vascular specificity. For procurement decisions, this pharmacokinetic differentiation directly determines the therapeutic mechanism achievable.

• [1] Bugaj AM. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer — clinician's insight. World J Methodol. 2016;6(1):65-76. (Table: Pharmacokinetic and plasma protein binding parameters: clearance, Cmax, Tmax, LDL/HDL/HDP binding.) View Source
• [2] RxReasoner. Padeliporfin: pharmacokinetic properties. (Distribution: highly bound to human plasma proteins (99%); volume of distribution 0.064–0.279 L/kg.) View Source

Padeliporfin Application Scenarios

Focal Therapy for Low-Risk Prostate Cancer

Padeliporfin VTP is the only photodynamic focal therapy supported by a positive Phase 3 randomized controlled trial demonstrating statistically significant and clinically meaningful reductions in disease progression versus active surveillance (HR 0.34; 28% vs 58% at 24 months; P<0.0001) [1]. Institutions establishing focal therapy programs for men with low-risk prostate cancer (Gleason ≤6, PSA ≤10 ng/mL, unilateral disease) should prioritize padeliporfin procurement on the basis of this Level 1 evidence, which is absent for competing photosensitizers in this indication. The 49% negative biopsy rate at 24 months provides a quantifiable benchmark for treatment success that can inform institutional protocol design and patient counseling [1].

Day-Case Outpatient PDT with Minimal Photosensitivity

The rapid plasma clearance profile of padeliporfin (alpha half-life ~1.65 min; full circulatory clearance within 3–4 hours) enables a day-case outpatient treatment model that is incompatible with photosensitizers possessing multi-week photosensitivity periods such as porfimer sodium (elimination half-life 21.5 days; photosensitivity 4–6 weeks) [2][3]. Institutions with high patient throughput, limited inpatient bed capacity, or patient populations sensitive to prolonged light-avoidance burdens should select padeliporfin for its unique combination of therapeutic efficacy and rapid photosensitivity resolution, reducing the post-procedural care burden to a single day rather than a month or more [2].

Excipient-Free Formulation for Preclinical Research

Padeliporfin's true water solubility (logP = −0.19) and excipient-free formulation eliminate the confounding variables introduced by Cremophor®-solubilized hydrophobic photosensitizers such as padoporfin (WST09; logP = +1.38) [4]. For research groups investigating vascular-targeted photodynamic mechanisms, tumor vascular occlusion dynamics, or PDT-immune system interactions, padeliporfin provides superior experimental reproducibility: no carrier-induced aggregation, no Cremophor®-associated hemodynamic perturbations, and consistent photoactivation kinetics attributable solely to the photosensitizer rather than formulation artifacts [4][5].

Next-Generation PDT with Deep NIR Penetration

Padeliporfin's activation at 753–763 nm in the NIR optical window, combined with its exceptionally high molar extinction coefficient (ε = 1.09 × 10⁵ M⁻¹cm⁻¹, 36-fold greater than porfimer sodium), enables photoactivation at tissue depths unattainable with first- and second-generation photosensitizers operating at 630–690 nm [5][6]. Research and industrial programs developing PDT protocols for larger-volume solid tumors, upper tract urothelial carcinoma (where padeliporfin is currently in Phase 3 trials), or other malignancies where light penetration depth is rate-limiting should select padeliporfin specifically for its photophysical advantages in the NIR spectrum, which directly expand the treatable lesion geometry [6].

Application

Selection Property

Validation Focus

Prostate focal vascular-targeted research

Vascular-specific photosensitizer without carrier excipients

Tumor necrosis and vascular shutdown endpoint analysis

Same-day photodynamic procedure models

Rapid plasma clearance (hours, not weeks)

Photosensitivity window duration and procedural throughput evaluation

Excipient-free preclinical PDT studies

Water-soluble formulation without Cremophor or other solubilizers

Reproducibility of photoactivation kinetics free of carrier-induced artifacts

Deep-tissue NIR photoactivation research

High molar extinction coefficient at 753–763 nm

Light penetration depth and treatable tissue geometry models

• [1] Azzouzi AR, Vincendeau S, Barret E, et al. Padeliporfin vascular-targeted photodynamic therapy versus active surveillance in men with low-risk prostate cancer (CLIN1001 PCM301): an open-label, phase 3, randomised controlled trial. Lancet Oncol. 2017;18(2):181-191. View Source
• [2] Bugaj AM. Vascular targeted photochemotherapy using padoporfin and padeliporfin — clinician's insight. World J Methodol. 2016;6(1):65-76. (Alpha half-life 1.65 min; photosensitivity limited to ~3 hours.) View Source
• [3] Porfimer sodium pharmacokinetics: elimination half-life 21.5 days; photosensitivity 4–6 weeks. RxReasoner / Photofrin prescribing information. View Source
• [4] Bugaj AM. World J Methodol. 2016;6(1):65-76. (logP values: padeliporfin −0.19 vs padoporfin +1.38; Cremophor® requirement for padoporfin; water solubility of padeliporfin.) View Source
• [5] Penetra M, Arnaut LG, Gomes-da-Silva LC. Trial watch: an update of clinical advances in photodynamic therapy. OncoImmunology. 2023. (Padeliporfin absorption 763 nm, ε = 1.1 × 10⁵ M⁻¹cm⁻¹.) View Source
• [6] Table 1. PDT agents in clinical use or in clinical trials. (Padeliporfin: λ 753 nm, EMA approved, prostate cancer; also upper tract urothelial carcinoma Phase 3.) Nat Rev Clin Oncol / PMC11193138. View Source